Cas no 1261964-72-0 (5-(4-Formylphenyl)-3-trifluoromethylphenol)

• Product Name: 5-(4-Formylphenyl)-3-trifluoromethylphenol
• CAS No: 1261964-72-0
• MF: C₁₄H₉F₃O₂
• MW: 266.215274572372
• MDL: MFCD18316213
• CID: 2766425
• PubChem ID: 53221936
• Update Time: 2025-10-31

5-(4-Formylphenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316213
• 5-(4-FORMYLPHENYL)-3-TRIFLUOROMETHYLPHENOL
• 1261964-72-0
• 5-(4-Formylphenyl)-3-trifluoromethylphenol, 95%
• 3'-Hydroxy-5'-(trifluoromethyl)[1,1'-biphenyl]-4-carbaldehyde
• DTXSID40686524
• 5-(4-Formylphenyl)-3-trifluoromethylphenol

• MDL： MFCD18316213
• Inchi： 1S/C14H9F3O2/c15-14(16,17)12-5-11(6-13(19)7-12)10-3-1-9(8-18)2-4-10/h1-8,19H
• InChI Key： YYOZVBKCVCZQAX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1)C1C=CC(C=O)=CC=1)O)(F)F

Computed Properties

• Exact Mass: 266.05546401Da
• Monoisotopic Mass: 266.05546401Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(4-Formylphenyl)-3-trifluoromethylphenol

5-(4-Formylphenyl)-3-trifluoromethylphenol (CAS No. 1261964-72-0): A Comprehensive Overview

5-(4-Formylphenyl)-3-trifluoromethylphenol (CAS No. 1261964-72-0) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound, characterized by its unique molecular structure, has garnered attention in recent years due to its versatile properties and promising applications in fields such as pharmaceuticals, materials science, and environmental chemistry.

The molecular structure of 5-(4-Formylphenyl)-3-trifluoromethylphenol consists of a phenolic group (-OH) attached to a benzene ring, which is further substituted with a trifluoromethyl group (-CF₃) at the 3-position and a formyl group (-CHO) at the 4-position of the para-substituted phenyl ring. This arrangement imparts the compound with unique electronic and steric properties, making it highly suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of 5-(4-Formylphenyl)-3-trifluoromethylphenol in drug discovery. Its ability to act as a scaffold for designing bioactive molecules has been explored in several research papers. For instance, researchers have demonstrated that this compound can serve as a precursor for synthesizing novel anti-inflammatory agents and antioxidants due to its ability to scavenge free radicals effectively.

In the realm of materials science, 5-(4-Formylphenyl)-3-trifluoromethylphenol has shown promise as a building block for constructing advanced functional materials. Its trifluoromethyl group imparts high stability and chemical resistance, while the phenolic hydroxyl group provides opportunities for hydrogen bonding and self-assembly. These properties make it an ideal candidate for developing high-performance polymers and coatings.

The synthesis of 5-(4-Formylphenyl)-3-trifluoromethylphenol involves a multi-step process that typically begins with the preparation of the corresponding aromatic aldehyde or ketone precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

Moreover, 5-(4-Formylphenyl)-3-trifluoromethylphenol has been investigated for its role in environmental chemistry, particularly in the development of eco-friendly catalysts and sorbents. Its ability to interact with heavy metal ions through coordination has been leveraged in designing cost-effective water purification systems.

In conclusion, 5-(4-Formylphenyl)-3-trifluoromethylphenol (CAS No. 1261964-72-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique molecular structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial innovation.